Methyl 2-(5-hydroxybenzofuran-2-yl)acetate

• Molecular Formula: C11H10O4
• Molecular Weight: 206.19 g/mol
• IUPAC Name: methyl 2-(5-hydroxy-1-benzofuran-2-yl)acetate
• InChI: InChI=1S/C11H10O4/c1-14-11(13)6-9-5-7-4-8(12)2-3-10(7)15-9/h2-5,12H,6H2,1H3
• InChI Key: ZBMLDVAZENKEIV-UHFFFAOYSA-N
• Canonical SMILES: COC(=O)CC1=CC2=C(O1)C=CC(=C2)O

Description

Methyl 2-(5-hydroxybenzofuran-2-yl)acetate is an organic compound with the molecular formula C11H10O4 and a molecular weight of 206.19 g/mol .

Preparation Methods

Synthetic Routes and Reaction Conditions

The synthesis of Methyl 2-(5-hydroxybenzofuran-2-yl)acetate typically involves the esterification of 2-(5-hydroxybenzofuran-2-yl)acetic acid with methanol in the presence of an acid catalyst. The reaction is carried out under reflux conditions to ensure complete conversion .

Industrial Production Methods

Industrial production of this compound follows similar synthetic routes but on a larger scale. The process involves the use of industrial-grade reagents and optimized reaction conditions to maximize yield and purity. The reaction mixture is often subjected to purification steps such as recrystallization or chromatography to obtain the final product .

Chemical Reactions Analysis

Types of Reactions

Methyl 2-(5-hydroxybenzofuran-2-yl)acetate undergoes various chemical reactions, including:

Oxidation: The hydroxyl group can be oxidized to form corresponding ketones or aldehydes.

Reduction: The ester group can be reduced to form alcohols.

Substitution: The hydroxyl group can participate in nucleophilic substitution reactions.

Common Reagents and Conditions

Oxidation: Common oxidizing agents include potassium permanganate (KMnO4) and chromium trioxide (CrO3).

Reduction: Reducing agents such as lithium aluminum hydride (LiAlH4) or sodium borohydride (NaBH4) are used.

Substitution: Reagents like alkyl halides or acyl chlorides are used in the presence of a base.

Major Products Formed

Oxidation: Formation of ketones or aldehydes.

Reduction: Formation of alcohols.

Substitution: Formation of ethers or esters.

Scientific Research Applications

Methyl 2-(5-hydroxybenzofuran-2-yl)acetate has several applications in scientific research:

Chemistry: Used as an intermediate in the synthesis of more complex benzofuran derivatives.

Biology: Studied for its potential biological activities, including anti-tumor, antibacterial, and anti-oxidative properties.

Medicine: Investigated for its potential therapeutic effects, particularly in the treatment of diseases such as cancer and viral infections.

Industry: Utilized in the production of pharmaceuticals and other fine chemicals.

Mechanism of Action

The mechanism of action of Methyl 2-(5-hydroxybenzofuran-2-yl)acetate involves its interaction with specific molecular targets and pathways. The hydroxyl group and ester functionality allow it to participate in various biochemical reactions, potentially affecting cellular processes such as signal transduction and enzyme activity .

Comparison with Similar Compounds

Similar Compounds

2-Methyl-5-hydroxybenzofuran: Shares the benzofuran core but differs in the substitution pattern.

Methyl 2-(6-Hydroxybenzofuran-3-yl)acetate: Similar structure but with a different position of the hydroxyl group.

Uniqueness

Methyl 2-(5-hydroxybenzofuran-2-yl)acetate is unique due to its specific substitution pattern, which imparts distinct chemical and biological properties. Its hydroxyl group at the 5-position and ester functionality make it a versatile intermediate for further chemical modifications .